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Compound of Interest

Compound Name: 4-Ethyl-2-fluoroaniline

Cat. No.: B1343203

CAS Number: 821791-69-9

This technical guide provides comprehensive information on 4-Ethyl-2-fluoroaniline, a key
chemical intermediate for researchers, scientists, and professionals in drug development and
fine chemical synthesis. This document outlines its chemical and physical properties, a detailed
experimental protocol for its synthesis, and its potential applications in the pharmaceutical
industry.

Compound Data and Properties

4-Ethyl-2-fluoroaniline is a substituted aniline derivative. The strategic placement of ethyl and
fluoro groups on the aniline ring makes it a valuable building block in the synthesis of complex
organic molecules. Its properties are summarized below.

Table 1: Physicochemical Properties of 4-Ethyl-2-fluoroaniline
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Property Value Source(s)

CAS Number 821791-69-9 [11[2][3]

Molecular Formula CsHioFN [1][2]

Molecular Weight 139.17 g/mol [2]

IUPAC Name 4-ethyl-2-fluoroaniline [1]

Synonyms Benzenamine, 4-ethyl-2-fluoro-  N/A

Physical Form Liquid [1]

Purity Typically 295% [1]

. 2-8°C, Keep in dark place,

Storage Conditions ) [1]

inert atmosphere
Table 2: Chemical Identifiers for 4-Ethyl-2-fluoroaniline

Identifier Value Source(s)
1S/C8H10FN/c1-2-6-3-4-

InChl 8(10)7(9)5-6/h3- [1]
5H,2,10H2,1H3
CORZDGJEVGIUAR-

InChl Key [1]
UHFFFAOYSA-N

SMILES CCC1=CC=C(N)C(F)=C1 N/A

Synthesis and Experimental Protocols

The synthesis of 4-Ethyl-2-fluoroaniline is most commonly achieved through the reduction of

its corresponding nitro precursor, 4-Ethyl-1-fluoro-2-nitrobenzene. This two-step process,

involving nitration followed by reduction, is a standard procedure in the synthesis of aromatic

amines.

Proposed Synthetic Pathway
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A logical synthetic route starts from m-fluoroacetophenone, which undergoes nitration,
reduction of the ketone, iodination, and a final reduction to yield the nitro intermediate. This
intermediate is then reduced to the target aniline. A simplified and common laboratory-scale
approach involves the direct reduction of the commercially available nitro compound.

Step 1: Synthesis of Nitro Intermediate Step 2: Reduction to Aniline

1-Ethyl-3-fluorobenzene

Nitration (HNOs3, H250a4)

4-Ethyl-1-fluoro-2-nitrobenzene

Reduction (e.g., H2, Pd/C)

4-Ethyl-1-fluoro-2-nitrobenzene 4-Ethyl-2-fluoroaniline

(CAS: 1357252-94-8) (CAS: 821791-69-9)

Click to download full resolution via product page

Proposed two-step synthesis of 4-Ethyl-2-fluoroaniline.

Experimental Protocol: Reduction of 4-Ethyl-1-fluoro-2-
nitrobenzene

This protocol is adapted from a general procedure for the reduction of substituted
nitroaromatics.[4]

Materials and Equipment:

4-Ethyl-1-fluoro-2-nitrobenzene (1.0 eq)

10% Palladium on carbon (Pd/C) (approx. 0.01 eq)

Methanol (MeOH) or Ethanol (EtOH) as solvent

Hydrogen gas (Hz) supply (balloon or hydrogenation apparatus)

Round-bottom flask
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e Magnetic stirrer

« Filtration apparatus (e.g., Buchner funnel with celite or syringe filter)
» Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-Ethyl-1-fluoro-2-nitrobenzene in
methanol.

Catalyst Addition: Carefully add 10% Palladium on carbon to the solution.

Hydrogenation: Seal the flask and purge with hydrogen gas. Maintain a hydrogen
atmosphere (e.g., using a balloon) and stir the reaction mixture vigorously at room
temperature.

Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS) until the starting material is fully consumed.
This process typically takes 2-4 hours.[4]

Work-up: Upon completion, carefully filter the reaction mixture through a pad of celite to
remove the solid palladium catalyst. Wash the filter cake with a small amount of methanol to
ensure complete recovery of the product.

Isolation: Combine the filtrate and washings. Remove the solvent under reduced pressure
using a rotary evaporator.

Purification: The resulting crude oil can be purified by flash column chromatography on silica
gel, typically using a gradient of ethyl acetate in petroleum ether, to yield pure 4-Ethyl-2-
fluoroaniline.

Applications in Research and Drug Development

Fluoroaniline derivatives are crucial building blocks in medicinal chemistry. The introduction of
a fluorine atom can significantly alter a molecule's pharmacokinetic and pharmacodynamic
properties, such as metabolic stability, binding affinity, and bioavailability.[5]
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o Pharmaceutical Intermediates: 4-Ethyl-2-fluoroaniline serves as a precursor for the

synthesis of more complex molecules, including active pharmaceutical ingredients (APIS).[5]
[6] While specific drugs derived from this exact molecule are not prominently documented in
public literature, its structural motifs are found in compounds investigated for various
therapeutic areas.

Agrochemicals: Similar to its role in pharmaceuticals, this compound is also a valuable
intermediate in the development of new herbicides and pesticides.[5][6]

Structure-Activity Relationship (SAR) Studies: The ethyl and fluoro substituents provide
specific steric and electronic properties that are useful for medicinal chemists to probe
biological targets and optimize lead compounds. For instance, related compounds like N-
Ethyl-4-fluoroaniline have shown antitubercular activity.[7] The substitution pattern on the
aniline ring is a key factor in determining the biological activity of the final compound.

Safety and Handling

Hazard Identification:

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1]

May cause respiratory irritation (H335).[1]

Precautionary Measures:

Avoid breathing dust/fume/gas/mist/vapors/spray (P261).[1]
Wear protective gloves/protective clothing/eye protection/face protection.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing (P305+P351+P338).[1]

Store in a well-ventilated place. Keep container tightly closed.

It is imperative to handle this compound in a well-ventilated fume hood, using appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For
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detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Logical Workflow for Compound Utilization

The general workflow for utilizing 4-Ethyl-2-fluoroaniline in a research or drug development
context involves several logical steps, from initial synthesis to biological evaluation.

Synthesis of

4-Ethyl-2-fluoroaniline

Purification & Characterization
(NMR, MS, HPLC)

l

Scaffold for
Derivative Synthesis

Biological Screening Iterative
(e.g., in vitro assays) Refinement

\

Lead Optimization

(SAR Studies)

:

Preclinical Development

Click to download full resolution via product page

General workflow for the use of 4-Ethyl-2-fluoroaniline in R&D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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